Cas no 1540074-18-7 (N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine)
N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine
- EN300-1780806
- N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine
- 1540074-18-7
-
- Inchi: 1S/C7H13N3O/c1-6-4-7(5-9(2)11)10(3)8-6/h4,11H,5H2,1-3H3
- InChI Key: RALQROMRTBTBQP-UHFFFAOYSA-N
- SMILES: ON(C)CC1=CC(C)=NN1C
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 41.3Ų
N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780806-0.05g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 0.05g |
$792.0 | 2023-09-20 | ||
| Enamine | EN300-1780806-0.1g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 0.1g |
$829.0 | 2023-09-20 | ||
| Enamine | EN300-1780806-0.25g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 0.25g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1780806-0.5g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 0.5g |
$905.0 | 2023-09-20 | ||
| Enamine | EN300-1780806-1.0g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-1780806-2.5g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 2.5g |
$1848.0 | 2023-09-20 | ||
| Enamine | EN300-1780806-5.0g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-1780806-10.0g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-1780806-1g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1780806-5g |
N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine |
1540074-18-7 | 5g |
$2732.0 | 2023-09-20 |
N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine
Research Brief on N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine (CAS: 1540074-18-7) in Chemical Biology and Pharmaceutical Applications
The compound N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine (CAS: 1540074-18-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies highlight the role of N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine as a versatile intermediate in the synthesis of bioactive molecules. Its pyrazole core and hydroxylamine functionality make it a valuable scaffold for designing inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, showing promising activity against cancer cell lines with minimal off-target effects.
In addition to its role in kinase inhibition, research has explored the compound's potential in modulating protein-protein interactions (PPIs). A preprint on bioRxiv (2024) reported that derivatives of 1540074-18-7 exhibit high affinity for specific protein domains involved in inflammatory pathways, suggesting applications in autoimmune disease therapeutics. The study employed molecular docking and surface plasmon resonance (SPR) to validate these interactions, providing a robust foundation for further optimization.
From a synthetic chemistry perspective, advancements in the scalable production of 1540074-18-7 have been achieved through green chemistry approaches. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves yield, addressing previous challenges in large-scale synthesis. This innovation is critical for enabling preclinical and clinical studies of derivatives based on this scaffold.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1540074-18-7 derivatives. A 2024 review in Drug Discovery Today emphasized the need for structural modifications to enhance metabolic stability and bioavailability while retaining target engagement. Computational modeling and structure-activity relationship (SAR) studies are underway to address these limitations, as highlighted in a recent ACS Medicinal Chemistry Letters publication.
In conclusion, N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine represents a compelling case study in translational chemical biology. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its value in drug discovery pipelines. Future research directions include expanding its applications to underrepresented therapeutic areas and leveraging AI-driven design to accelerate derivative optimization. The compound's trajectory exemplifies the convergence of synthetic chemistry, computational tools, and biological validation in modern pharmaceutical development.
1540074-18-7 (N-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)